Cas no 1822468-57-4 (Methyl 5-(2-aminopropanamido)pentanoate)

• Product Name: Methyl 5-(2-aminopropanamido)pentanoate
• CAS No: 1822468-57-4
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 5606043
• PubChem ID: 165895658
• Update Time: 2025-10-31

Methyl 5-(2-aminopropanamido)pentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-9032327
• 1822468-57-4
• methyl 5-(2-aminopropanamido)pentanoate
• Methyl 5-(2-aminopropanamido)pentanoate

• Inchi： 1S/C9H18N2O3/c1-7(10)9(13)11-6-4-3-5-8(12)14-2/h7H,3-6,10H2,1-2H3,(H,11,13)
• InChI Key： PENIATHHOKJQBT-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCNC(C(C)N)=O)=O

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl 5-(2-aminopropanamido)pentanoate

Methyl 5-(2-aminopropanamido)pentanoate (CAS No. 1822468-57-4): A Comprehensive Overview

Methyl 5-(2-aminopropanamido)pentanoate, identified by its CAS number CAS No. 1822468-57-4, is a compound of significant interest in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and biochemical research. The detailed exploration of its chemical properties, synthesis methods, and emerging applications in modern medicine provides a comprehensive understanding of its value and relevance.

The molecular structure of Methyl 5-(2-aminopropanamido)pentanoate consists of a pentanoic acid moiety esterified with methanol, incorporating an amide group at the 5th carbon position linked to a 2-aminopropane moiety. This configuration imparts distinct chemical and biological properties, making it a versatile intermediate in organic synthesis and a candidate for further functionalization. The presence of both amide and ester functionalities allows for diverse chemical modifications, enabling the development of novel derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in the exploration of peptidomimetics, which are synthetic analogs designed to mimic the biological activity of natural peptides while avoiding their limitations such as degradation and immunogenicity. Methyl 5-(2-aminopropanamido)pentanoate serves as a valuable building block in the synthesis of peptidomimetics due to its structural flexibility and reactivity. Researchers have leveraged this compound to develop inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling applications of Methyl 5-(2-aminopropanamido)pentanoate is in the field of protease inhibition. Proteases play crucial roles in numerous physiological processes, and their dysregulation is associated with several diseases, including cancer and inflammation. By designing peptidomimetics based on this compound, scientists have been able to develop potent inhibitors that selectively target specific proteases. For instance, studies have demonstrated the efficacy of derivatives derived from Methyl 5-(2-aminopropanamido)pentanoate in inhibiting matrix metalloproteinases (MMPs), which are involved in tissue degradation and cancer metastasis.

The synthesis of Methyl 5-(2-aminopropanamido)pentanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the esterification of pentanoic acid with methanol under acidic conditions, followed by amide bond formation with 2-amino propane derivatives. Advances in catalytic methods have improved the efficiency of these reactions, making the synthesis more scalable and sustainable. Additionally, modern techniques such as flow chemistry have been employed to enhance reaction control and minimize byproduct formation.

The pharmacological properties of Methyl 5-(2-aminopropanamido)pentanoate have been extensively studied in preclinical models. These studies have revealed its potential as a lead compound for drug development due to its ability to interact with biological targets without significant toxicity. In particular, derivatives of this compound have shown promise in treating inflammatory diseases by modulating cytokine production and immune cell function. Furthermore, preliminary clinical trials have indicated favorable safety profiles, paving the way for further investigation into its therapeutic potential.

The role of computational chemistry in optimizing Methyl 5-(2-aminopropanamido)pentanoate-based drug candidates cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and pharmacokinetic properties before conducting expensive experimental trials. By integrating these computational methods with traditional synthetic approaches, scientists can accelerate the drug discovery process significantly. This synergy between experimental chemistry and computational biology has been instrumental in advancing the development of novel therapeutics based on this compound.

The future prospects for Methyl 5-(2-aminopropanamido)pentanoate are promising, with ongoing research focusing on expanding its applications in various therapeutic areas. Innovations in synthetic methodologies continue to emerge, enabling the creation of more complex derivatives with enhanced biological activity. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists are expected to yield new insights into the potential uses of this compound. As our understanding of molecular interactions deepens, so too will the opportunities for leveraging Methyl 5-(2-aminopropanamido)pentanoate in addressing unmet medical needs.